molecular formula C16H15N5 B1647925 N-(3-amino-4-methylphenyl)-4-(pyridin-3-yl)-2-pyrimidine-amine

N-(3-amino-4-methylphenyl)-4-(pyridin-3-yl)-2-pyrimidine-amine

Cat. No.: B1647925
M. Wt: 277.32 g/mol
InChI Key: PYUGCRTUSJFWNM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

N-(3-amino-4-methylphenyl)-4-(pyridin-3-yl)-2-pyrimidine-amine is a useful research compound. Its molecular formula is C16H15N5 and its molecular weight is 277.32 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C16H15N5

Molecular Weight

277.32 g/mol

IUPAC Name

4-methyl-1-N-(4-pyridin-3-ylpyrimidin-2-yl)benzene-1,3-diamine

InChI

InChI=1S/C16H15N5/c1-11-4-5-13(9-14(11)17)20-16-19-8-6-15(21-16)12-3-2-7-18-10-12/h2-10H,17H2,1H3,(H,19,20,21)

InChI Key

PYUGCRTUSJFWNM-UHFFFAOYSA-N

SMILES

CC1=C(C=C(C=C1)NC2=NC=CC(=N2)C3=CN=CC=C3)N

Canonical SMILES

CC1=C(C=C(C=C1)NC2=NC=CC(=N2)C3=CN=CC=C3)N

Origin of Product

United States

Synthesis routes and methods

Procedure details

N-(4-methyl-3-nitrophenyl)-4-(3-pyridyl)-2-pyrimidine-amine (34 g, 0.11 mol) and stannous chloride dihydrate (124.5 g, 0.55 mol) were dissolved in a solvent mixture of ethyl acetate and ethanol (300 ml, 10/1, v/v) and reacted under reflux for 26 hours. The reaction mixture was cooled to room temperature, washed with 10% aqueous hydrochloric acid solution, concentrated, and subjected to column chromatography (chloroform/methanol=9/1, v/v) to give N-(3-amino-4-methylphenyl)-4-(3-pyridyl)-2-pyrimidine-amine (32 g).
Name
N-(4-methyl-3-nitrophenyl)-4-(3-pyridyl)-2-pyrimidine-amine
Quantity
34 g
Type
reactant
Reaction Step One
[Compound]
Name
stannous chloride dihydrate
Quantity
124.5 g
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
solvent
Reaction Step One
Quantity
0 (± 1) mol
Type
solvent
Reaction Step One

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